Cas no 207456-83-5 (Mesityl Oxide-d10)

• Product Name: Mesityl Oxide-d10
• CAS No: 207456-83-5
• MF: C₆H₁₀O
• MW: 108.204618930817
• CID: 241834
• PubChem ID: 16213230
• Update Time: 2025-04-19

Mesityl Oxide-d10 Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one-1,1,1,3,5,5,5-d7,4-(methyl-d3)-
• [(2)H10]mesityl oxide
• [(2)H10]-mesityl oxide
• [2H10]mesityl oxide
• 1,1,1,3,5,5,5-heptadeuterio-4-heptadeuteriomethyl-pent-3-en-2-one
• 480460_ALDRICH
• CTK8G0803
• mesityl oxide-d10
• Mesityl-d10 oxide
• 207456-83-5
• DTXSID60583824
• D99552
• 4-(Methyl-d3)pent-3-en-2-one-1,1,1,3,5,5,5-d7
• 4-Methyl-3-penten-2-one-d10
• Mesityl-d10 oxide,98 atom % d
• A935632
• MESITYL-D10 OXIDE, 98 ATOM % D
• 1,1,1,3,5,5,5-heptadeuterio-4-(trideuteriomethyl)pent-3-en-2-one
• 1, 1, 1, 3, 5, 5, 5-heptadeuterio-4-(trideuteriomethyl)pent-3-en-2-one
• 4-(~2~H_3_)Methyl(~2~H_7_)pent-3-en-2-one
• 3-Penten-2-one-1,1,1,3,5,5,5-d7, 4-(methyl-d3)-
• J-013580
• 4-Methyl-3-penten-2-one-d10:(207456-83-5)
• 4-((2)H?)METHYL((2)H?)PENT-3-EN-2-ONE
• Mesityl Oxide-d10

• Inchi： 1S/C6H10O/c1-5(2)4-6(3)7/h4H,1-3H3/i1D3,2D3,3D3,4D
• InChI Key： SHOJXDKTYKFBRD-LSURFNHSSA-N
• SMILES： O=C(C([2H])([2H])[2H])/C(/[2H])=C(\C([2H])([2H])[2H])/C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 108.135932398g/mol
• Monoisotopic Mass: 108.135932398g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.946 g/mL at 25 °C(lit.)
• Melting Point: −53 °C(lit.)
• Boiling Point: 129 °C(lit.)
• Flash Point: 31 °C
• Refractive Index: n20/D 1.443(lit.)
• Vapor Pressure: No data available

Mesityl Oxide-d10 Security Information

• Signal Word：Danger
• Hazard Statement： H226 (100%) H302 (100%) H331 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1229 3/PG 3
• Hazard Category Code： 10-20/21/22-37/38-41
• Safety Instruction： 16-26-33-36/37/39
• Hazardous Material Identification：
• Risk Phrases：10-20/21/22-37/38-41
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds